Cas no 171549-87-4 (Cyclobutanecarboxamide, 3-amino-N-methoxy-N-methyl-, cis- (9CI))

• Product Name: Cyclobutanecarboxamide, 3-amino-N-methoxy-N-methyl-, cis- (9CI)
• CAS No: 171549-87-4
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 905512
• Update Time: 2024-06-15

Cyclobutanecarboxamide, 3-amino-N-methoxy-N-methyl-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxamide, 3-amino-N-methoxy-N-methyl-, cis- (9CI)
• Cyclobutanecarboxamide, 3-amino-N-methoxy-N-methyl-, cis-

• Inchi： 1S/C7H14N2O2/c1-9(11-2)7(10)5-3-6(8)4-5/h5-6H,3-4,8H2,1-2H3/t5-,6+
• InChI Key： VOBDONZSRUUJBW-OLQVQODUSA-N
• SMILES： [C@@H]1(C(N(OC)C)=O)C[C@H](N)C1

Computed Properties

• Exact Mass: 158.10562
• Monoisotopic Mass: 158.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2

Experimental Properties

• PSA: 55.56